Cas no 2034382-73-3 (3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide)

• Product Name: 3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide
• CAS No: 2034382-73-3
• MF: C₂₄H₂₂N₄O₂
• MW: 398.457085132599
• CID: 6045712
• PubChem ID: 121022328
• Update Time: 2025-10-22

3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide
• F6560-5316
• 3-(benzyloxy)-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide
• 2034382-73-3
• AKOS026698862
• N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]-3-phenylmethoxybenzamide
• 3-(benzyloxy)-N-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}benzamide

• Inchi： 1S/C24H22N4O2/c1-28-16-22(15-27-28)21-10-19(12-25-14-21)13-26-24(29)20-8-5-9-23(11-20)30-17-18-6-3-2-4-7-18/h2-12,14-16H,13,17H2,1H3,(H,26,29)
• InChI Key： ORZYMUPJFMYPOB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C(NCC1C=NC=C(C2C=NN(C)C=2)C=1)=O

Computed Properties

• Exact Mass: 398.17427596g/mol
• Monoisotopic Mass: 398.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69Ų

Additional information on 3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide

Introduction to 3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2034382-73-3)

3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2034382-73-3, represents a confluence of structural complexity and biological potential, making it a subject of intense research interest. The molecular architecture of this benzamide derivative incorporates multiple pharmacophoric elements, including a benzyloxy group, a pyridine ring substituted with a methyl-pyrazole moiety, and a benzamide core, which collectively contribute to its diverse biological activities.

The structural design of 3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide is meticulously crafted to interact with biological targets in a highly specific manner. The presence of the benzyloxy group at the C3 position of the benzamide scaffold enhances lipophilicity while maintaining solubility, facilitating cellular uptake and target engagement. Concurrently, the 5-(1-methyl-1H-pyrazol-4-yl)pyridinyl moiety introduces a rigid aromatic system that can stabilize protein-ligand interactions, improving binding affinity. This dual functionality positions the compound as a promising candidate for modulating pathways involved in inflammation, neurodegeneration, and metabolic disorders.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the pharmacological profile of 3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide with unprecedented precision. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several key enzymes and receptors implicated in disease pathogenesis. Notably, preliminary experiments suggest that it may interact with Janus kinases (JAKs), which are central mediators of inflammatory responses, as well as with histone deacetylases (HDACs), which play critical roles in epigenetic regulation and cell differentiation.

The incorporation of the 1-methyl substituent in the pyrazole ring is particularly noteworthy, as it modulates electronic properties and steric hindrance, optimizing interactions with biological targets. This modification has been shown to enhance selectivity over closely related analogs, reducing off-target effects and improving therapeutic index. Such fine-tuning of molecular structure underscores the importance of structural diversity in drug discovery and development.

In vitro studies have begun to elucidate the mechanistic basis of 3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide's biological effects. Initial data indicate that this compound can inhibit the phosphorylation of signaling proteins involved in inflammatory cascades, thereby dampening pro-inflammatory responses. Additionally, its ability to modulate HDAC activity suggests potential applications in diseases where aberrant epigenetic modifications contribute to pathology, such as cancer and neurodegenerative disorders.

The benzamide core itself is a well-established pharmacophore in medicinal chemistry, known for its versatility in interacting with biological systems. By appending functional groups like the benzyloxy moiety and the pyridine-pyrazole hybrid, researchers have expanded its therapeutic potential. The synergistic effects of these structural elements result in a compound that warrants further investigation into its pharmacokinetic properties and clinical efficacy.

As interest in targeted therapies continues to grow, compounds like 3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide are poised to play a pivotal role in addressing unmet medical needs. Ongoing research aims to optimize synthetic routes for scalable production while exploring novel derivatives that may enhance potency or reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future development of 3-(benzyloxy)-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide hinges on interdisciplinary approaches that integrate synthetic organic chemistry, biochemistry, pharmacology, and computational modeling. By leveraging cutting-edge technologies and methodologies, researchers can accelerate the discovery process and bring innovative treatments to fruition more rapidly than ever before.